Ethyl 6-bromo-5-((methylsulfonyl)oxy)-2-phenylbenzofuran-3-carboxylate

• IUPAC Name: ethyl 6-bromo-5-methylsulfonyloxy-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H15BrO6S/c1-3-23-18(20)16-12-9-15(25-26(2,21)22)13(19)10-14(12)24-17(16)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3
• InChI Key: HHFYWFIIKMJDGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=CC(=C(C=C21)OS(=O)(=O)C)Br)C3=CC=CC=C3
• Molecular Formula: C18H15BrO6S
• Molecular Weight: 439.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions starting from simple precursors. For instance, the synthesis of 5-(4-bromophenylamino)-2-methylsulfanylmethyl-2H-1,2,3-triazol-4-carboxylic acid ethyl ester was achieved from p-bromoaniline, indicating the use of brominated anilines as starting materials . Another example is the synthesis of diastereomeric ethyl 1-benzoyl-6-(bromomethyl)-2,2,2,4-tetraphenyl-3,7-dioxa-2λ5-phosphabicyclo[3.2.0]hept-4-ene-6-carboxylate from dibenzoylacetylene and ethyl 3-bromopyruvate, showcasing the use of brominated reagents . These methods could potentially be adapted for the synthesis of Ethyl 6-bromo-5-((methylsulfonyl)oxy)-2-phenylbenzofuran-3-carboxylate.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using techniques such as X-ray crystallography, NMR, MS, and IR . For example, the crystal structure of the triazol carboxylic acid ester was determined, providing insights into the arrangement of atoms and the presence of hydrogen bonds . These techniques would be essential for confirming the structure of this compound once synthesized.

Chemical Reactions Analysis

The related compounds undergo various chemical reactions, such as intramolecular cyclization , complex formation with metal ions , and domino reactions involving Michael addition and intramolecular cyclisation . These reactions demonstrate the reactivity of the functional groups present in these molecules, which could be indicative of the types of reactions this compound might undergo.

Physical and Chemical Properties Analysis

The physicochemical properties such as acid-base behavior, solubility, and chemical stability of similar compounds have been studied . Complexes with metal ions like Cu(II), Co(II), and Ni(II) have been prepared, and their solubility products were determined . These properties are crucial for understanding the behavior of these compounds in various environments and could guide the handling and application of this compound.

Safety and Hazards

Sigma-Aldrich provides Ethyl 6-bromo-5-((methylsulfonyl)oxy)-2-phenylbenzofuran-3-carboxylate as-is and makes no representation or warranty whatsoever with respect to this product. This includes any warranty of merchantability, fitness for a particular purpose, or warranty against infringement of intellectual property rights of a third party. Therefore, the buyer assumes responsibility to confirm product identity and/or purity.